Cas no 603981-93-7 (5-Cyclopropyl-4-propyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-Cyclopropyl-4-propyl-4H-1,2,4-triazole-3-thiol
• CAS No: 603981-93-7
• MF: C₈H₁₃N₃S
• MW: 183.273919820786
• MDL: MFCD03423478
• CID: 1072889
• PubChem ID: 857159
• Update Time: 2025-04-20

5-Cyclopropyl-4-propyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-Cyclopropyl-4-propyl-4H-1,2,4-triazole-3-thiol
• AC-SER-TYR-SER-MET-GLU-HIS-PHE-ARG-TRP-GLY-LYS-PRO-VAL: AC-SYSMEHFRWGKPV
• 5-cyclopropyl-4-propyl-1,2,4-triazole-3-thiol
• 5-Cyclopropyl-4-propyl-4H-[1,2,4]triazole-3-thiol
• AC1LH5DM
• ALBB-003233
• BBL017179
• CTK6E4492
• MolPort-001-579-368
• VS-05922
• CS-0319734
• STK441884
• 603981-93-7
• 3-cyclopropyl-4-propyl-1H-1,2,4-triazole-5-thione
• AKOS000669646
• MFCD03423478
• DTXSID40357646

• MDL： MFCD03423478
• Inchi： 1S/C8H13N3S/c1-2-5-11-7(6-3-4-6)9-10-8(11)12/h6H,2-5H2,1H3,(H,10,12)
• InChI Key： PXLRBUHBRYMVSH-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2CC2)N1CCC

Computed Properties

• Exact Mass: 183.08319
• Monoisotopic Mass: 183.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 59.7Ų

Experimental Properties

• Density: 1.38
• Boiling Point: 243.9°C at 760 mmHg
• Flash Point: 101.3°C
• Refractive Index: 1.706
• PSA: 30.71